Cas no 2228571-78-4 (1-[2-(4-Ethylcyclohexyl)ethyl]piperazine)
1-[2-(4-Ethylcyclohexyl)ethyl]piperazine Chemical and Physical Properties
Names and Identifiers
-
- 2228571-78-4
- EN300-1810306
- 1-[2-(4-ethylcyclohexyl)ethyl]piperazine
- 1-[2-(4-Ethylcyclohexyl)ethyl]piperazine
-
- Inchi: 1S/C14H28N2/c1-2-13-3-5-14(6-4-13)7-10-16-11-8-15-9-12-16/h13-15H,2-12H2,1H3
- InChI Key: KZIRRAVTDHXOGP-UHFFFAOYSA-N
- SMILES: N1(CCNCC1)CCC1CCC(CC)CC1
Computed Properties
- Exact Mass: 224.225248902g/mol
- Monoisotopic Mass: 224.225248902g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 15.3Ų
1-[2-(4-Ethylcyclohexyl)ethyl]piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1810306-0.05g |
1-[2-(4-ethylcyclohexyl)ethyl]piperazine |
2228571-78-4 | 0.05g |
$816.0 | 2023-05-23 | ||
| Enamine | EN300-1810306-0.1g |
1-[2-(4-ethylcyclohexyl)ethyl]piperazine |
2228571-78-4 | 0.1g |
$855.0 | 2023-05-23 | ||
| Enamine | EN300-1810306-0.25g |
1-[2-(4-ethylcyclohexyl)ethyl]piperazine |
2228571-78-4 | 0.25g |
$893.0 | 2023-05-23 | ||
| Enamine | EN300-1810306-0.5g |
1-[2-(4-ethylcyclohexyl)ethyl]piperazine |
2228571-78-4 | 0.5g |
$933.0 | 2023-05-23 | ||
| Enamine | EN300-1810306-1.0g |
1-[2-(4-ethylcyclohexyl)ethyl]piperazine |
2228571-78-4 | 1g |
$971.0 | 2023-05-23 | ||
| Enamine | EN300-1810306-2.5g |
1-[2-(4-ethylcyclohexyl)ethyl]piperazine |
2228571-78-4 | 2.5g |
$1903.0 | 2023-05-23 | ||
| Enamine | EN300-1810306-5.0g |
1-[2-(4-ethylcyclohexyl)ethyl]piperazine |
2228571-78-4 | 5g |
$2816.0 | 2023-05-23 | ||
| Enamine | EN300-1810306-10.0g |
1-[2-(4-ethylcyclohexyl)ethyl]piperazine |
2228571-78-4 | 10g |
$4176.0 | 2023-05-23 |
1-[2-(4-Ethylcyclohexyl)ethyl]piperazine Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 1-[2-(4-Ethylcyclohexyl)ethyl]piperazine
Chemical Profile of 1-[2-(4-Ethylcyclohexyl)ethyl]piperazine (CAS No. 2228571-78-4)
1-[2-(4-Ethylcyclohexyl)ethyl]piperazine, identified by the CAS number 2228571-78-4, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This piperazine derivative exhibits a unique structural motif that has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a bulky 4-Ethylcyclohexyl side chain appended to a piperazine core introduces steric and electronic properties that can be exploited to modulate biological activity.
The compound’s structure is characterized by a rigid piperazine ring, which is a common pharmacophore in many bioactive molecules. Piperazines are known for their ability to interact with various biological targets, including enzymes and receptors, due to their nitrogen-rich heterocyclic framework. The substitution pattern in 1-[2-(4-Ethylcyclohexyl)ethyl]piperazine specifically positions the 4-Ethylcyclohexyl group in a manner that could influence solubility, metabolic stability, and binding affinity. These factors are critical in determining the compound’s suitability for further development into a drug candidate.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with potential biological targets with greater accuracy. Studies suggest that the steric bulk provided by the 4-Ethylcyclohexyl moiety may enhance binding to certain protein targets, while the piperazine ring itself offers opportunities for hydrogen bonding and ionic interactions. Such insights are invaluable for rational drug design, allowing chemists to optimize the compound’s properties for improved efficacy and reduced toxicity.
In the context of medicinal chemistry, derivatives of piperazine have been extensively studied for their role in modulating neurotransmitter systems. The structural features of 1-[2-(4-Ethylcyclohexyl)ethyl]piperazine may make it a promising candidate for investigating its effects on central nervous system (CNS) pathways. Preliminary pharmacological studies have hinted at potential interactions with serotonin and dopamine receptors, which are implicated in various neurological disorders. While these findings are preliminary, they underscore the compound’s potential as a scaffold for developing novel therapeutics.
The synthesis of 1-[2-(4-Ethylcyclohexyl)ethyl]piperazine presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step organic transformations, including alkylation and cyclization reactions. Recent innovations in synthetic methodology have focused on improving yields and reducing environmental impact. For instance, catalytic approaches using transition metals have been explored to streamline the synthesis process while maintaining high selectivity. Such advancements not only enhance efficiency but also align with broader sustainability goals in pharmaceutical manufacturing.
From a regulatory perspective, compounds like 1-[2-(4-Ethylcyclohexyl)ethyl]piperazine must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive toxicological assessments, pharmacokinetic studies, and interaction profiling. The unique structural features of this compound necessitate careful consideration during these evaluations to fully understand its potential benefits and risks. Collaborative efforts between chemists, biologists, and clinicians are essential to navigate these complex processes effectively.
The future direction of research on 1-[2-(4-Ethylcyclohexyl)ethyl]piperazine is likely to be influenced by emerging trends in drug discovery, such as structure-based drug design and high-throughput screening technologies. These approaches enable researchers to rapidly identify and optimize lead compounds with desired biological properties. As our understanding of disease mechanisms continues to evolve, compounds like this may find applications beyond traditional therapeutic areas, such as in personalized medicine or as probes for fundamental biological research.
In conclusion, 1-[2-(4-Ethylcyclohexyl)ethyl]piperazine (CAS No. 2228571-78-4) represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. Its unique combination of steric bulk and electronic properties makes it a valuable scaffold for developing novel therapeutic agents. With ongoing research focused on optimizing its pharmacological profile and exploring new synthetic methodologies, this compound holds promise for addressing unmet medical needs in the years ahead.
2228571-78-4 (1-[2-(4-Ethylcyclohexyl)ethyl]piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)